2-((4-butyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(8-butyl-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N5O3S2/c1-3-5-11-25-19(28)18-16(10-12-30-18)26-20(25)23-24-21(26)31-13-17(27)22-14-6-8-15(9-7-14)29-4-2/h6-10,12H,3-5,11,13H2,1-2H3,(H,22,27)
• InChI Key: HLYXYSXXMPBYGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3SCC(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C21H23N5O3S2
• Molecular Weight: 457.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the chemical structure of interest involves complex reactions, including the condensation of amino-triazoles with β-keto esters or diethyl ethoxymethylenemalonate, leading to triazolopyrimidin-ones. This process, explained through quantum-chemical calculations, illustrates the selectivity in producing the desired heterocyclic compounds (Astakhov et al., 2014).

Molecular Structure Analysis

The structural analysis of related compounds reveals intricate molecular frameworks. For instance, the crystal structure of 6-acetyl-2-arylhydrazone derivatives of thiazolo[3,2-a]pyrimidine elucidates the promising nature of the triazolo[4,3-a]pyrimidine fragment for drug development, including anticancer drugs (Agarkov et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving the triazolopyrimidine core are diverse and pivotal in modifying the compound's properties. The conversion of thiazolopyrimidines into triazolopyrimidines, for example, is facilitated by the reduction of C=N bonds, indicating the transformative potential of these molecules under specific conditions (Lashmanova et al., 2019).

Scientific Research Applications

Synthesis and Evaluation of Heterocycles

• Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, indicating the potential application of such compounds in agricultural pest control (Fadda et al., 2017).

Antimicrobial and Antitumor Activity

• A series of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated for their antitumor activity. These compounds showed potent anticancer activity on various human cancer cell lines, suggesting their potential in cancer treatment (Hafez & El-Gazzar, 2017).

Cardiovascular Agents

• Research into cardiovascular agents led to the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, showing promising coronary vasodilating and antihypertensive activities. This highlights the potential use of such compounds in developing new treatments for cardiovascular diseases (Sato et al., 1980).